methyl 4-[({5-[1-phenyl-5-(1H-pyrrol-1-yl)-1H-pyrazol-4-yl]-1,3,4-oxadiazol-2-yl}sulfanyl)methyl]phenyl ether

• IUPAC Name: 2-[(4-methoxyphenyl)methylsulfanyl]-5-(1-phenyl-5-pyrrol-1-ylpyrazol-4-yl)-1,3,4-oxadiazole
• InChI: InChI=1S/C23H19N5O2S/c1-29-19-11-9-17(10-12-19)16-31-23-26-25-21(30-23)20-15-24-28(18-7-3-2-4-8-18)22(20)27-13-5-6-14-27/h2-15H,16H2,1H3
• InChI Key: LALVKRVHNBNRBH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CSC2=NN=C(O2)C3=C(N(N=C3)C4=CC=CC=C4)N5C=CC=C5
• Molecular Formula: C23H19N5O2S
• Molecular Weight: 429.5 g/mol

Description

Methyl 4-[({5-[1-phenyl-5-(1H-pyrrol-1-yl)-1H-pyrazol-4-yl]-1,3,4-oxadiazol-2-yl}sulfanyl)methyl]phenyl ether is a useful research compound. Its molecular formula is C23H19N5O2S and its molecular weight is 429.5. The purity is usually 95%.
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Scientific Research Applications

Alkaline Cleavage and Heterocyclic Transformations

Research has explored the alkaline cleavage of ketones related to the query compound, leading to the formation of heterocyclic products like pyridines and pyrazoles, indicating potential applications in synthetic organic chemistry and the development of novel heterocyclic compounds with varied biological activities (Lempert-Sre´ter & Lempert, 1975).

Polymeric Materials with Oxadiazole Units

Another study focused on the synthesis and physicochemical properties of sulfonated poly(aryl ether) polymers containing oxadiazole and phthalazinone units, highlighting their potential in high-performance polymer applications due to excellent film-forming properties, thermal, and chemical stability, as well as interesting electrical conductivity properties (Jin & Zhu, 2018).

Pyridyl Polyheterocyclic Compounds

Research on the synthesis of pyridyl polyheterocyclic compounds incorporating s-triazole and oxadiazole subunits has been conducted, demonstrating the versatility of these structures in creating compounds with potential antibacterial activity (Hu, Li, & Huang, 2006).

Pharmacological Evaluation of Oxadiazole and Pyrazoles

A study on the computational and pharmacological evaluation of 1,3,4-oxadiazole and pyrazole derivatives for toxicity assessment and potential anticancer, antioxidant, analgesic, and anti-inflammatory actions illustrates the significant biomedical applications of compounds with these motifs (Faheem, 2018).

Safety and Hazards

As with any chemical compound, appropriate safety measures should be taken when handling this compound. This includes wearing appropriate protective equipment and ensuring adequate ventilation.